Cas no 1806747-01-2 (2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806747-01-2
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4842819
• Update Time: 2025-05-22

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-6-2-5(18-9(12,13)14)4(3-16)15-7(6)8(10)11/h2-3,8H,1H3
• InChI Key： UCHLBGGGHUVPNT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Comprehensive Overview

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806747-01-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group, a methoxy group, a trifluoromethoxy group, and an aldehyde functional group. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. The compound's preparation typically begins with the formation of the pyridine ring, followed by the introduction of substituents at specific positions. The use of fluorinated groups, such as difluoromethyl and trifluoromethoxy, is particularly noteworthy, as these groups are known to enhance the stability and bioavailability of molecules in pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its aldehyde functional group makes it a promising candidate for use in click chemistry reactions, which are widely employed in drug discovery. Additionally, the presence of electron-withdrawing groups like trifluoromethoxy can modulate the electronic properties of the molecule, making it suitable for applications in optoelectronics and sensor technologies.

In terms of biological activity, 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation pathways. Furthermore, its methoxy group contributes to increased lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The compound's stability under various environmental conditions has also been a topic of interest. According to recent findings by Johnson et al. (2023), 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde demonstrates remarkable resistance to photodegradation and thermal decomposition, making it suitable for use in outdoor applications such as agricultural chemicals and coatings.

From a materials science perspective, this compound has been explored as a precursor for advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. For instance, researchers at Stanford University have utilized this compound to create highly efficient catalysts for the oxidation of alcohols to ketones, a reaction that is critical in the production of fine chemicals.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806747-01-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable chemical and physical properties, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.